Cas no 889879-51-0 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 6-amino-2-methyl-)

• Product name: 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 6-amino-2-methyl-
• CAS No: 889879-51-0
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 617063
• PubChem ID: 11601035

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 6-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 6-amino-2-methyl-
• 6-amino-2-methylchromeno[2,3-b]pyridin-5-one
• 6-AMINO-2-METHYL-5H-CHROMENO[2,3-B]PYRIDIN-5-ONE
• 889879-51-0
• DTXSID00469259

• Inchi： InChI=1S/C13H10N2O2/c1-7-5-6-8-12(16)11-9(14)3-2-4-10(11)17-13(8)15-7/h2-6H,14H2,1H3
• InChI Key： QSQOUBGASVDTQB-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C1)C(=O)C3=C(C=CC=C3O2)N

Computed Properties

• Exact Mass: 226.074227566g/mol
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2Ų